Cas no 866538-73-0 (1,2-Difluoro-4-(isocyanatomethyl)benzene)
866538-73-0 structure
Product Name:1,2-Difluoro-4-(isocyanatomethyl)benzene
CAS No:866538-73-0
MF:C8H5F2NO
MW:169.128208875656
MDL:MFCD18269786
CID:4524497
PubChem ID:63109950
Update Time:2025-04-24
1,2-Difluoro-4-(isocyanatomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Difluoro-4-(isocyanatomethyl)benzene
- AKOS012410995
- Benzene, 1,2-difluoro-4-(isocyanatomethyl)-
- 866538-73-0
- SCHEMBL21223903
- 831-386-6
- RJB53873
- EN300-245509
-
- MDL: MFCD18269786
- Inchi: 1S/C8H5F2NO/c9-7-2-1-6(3-8(7)10)4-11-5-12/h1-3H,4H2
- InChI Key: DIZUMMHPEYKKJL-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CN=C=O)F
Computed Properties
- Exact Mass: 169.03392011g/mol
- Monoisotopic Mass: 169.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.4Ų
1,2-Difluoro-4-(isocyanatomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1080049-1g |
1,2-Difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 1g |
$596.0 | 2025-04-16 | |
| Enamine | EN300-245509-0.05g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 0.05g |
$161.0 | 2024-06-19 | |
| Enamine | EN300-245509-0.1g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 0.1g |
$239.0 | 2024-06-19 | |
| Enamine | EN300-245509-0.25g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 0.25g |
$341.0 | 2024-06-19 | |
| Enamine | EN300-245509-0.5g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 0.5g |
$538.0 | 2024-06-19 | |
| Enamine | EN300-245509-1.0g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 1.0g |
$689.0 | 2024-06-19 | |
| Enamine | EN300-245509-2.5g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 2.5g |
$1448.0 | 2024-06-19 | |
| Enamine | EN300-245509-5.0g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 5.0g |
$2860.0 | 2024-06-19 | |
| Enamine | EN300-245509-10.0g |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95% | 10.0g |
$5582.0 | 2024-06-19 | |
| Chemenu | CM420769-250mg |
1,2-difluoro-4-(isocyanatomethyl)benzene |
866538-73-0 | 95%+ | 250mg |
$279 | 2022-11-27 |
1,2-Difluoro-4-(isocyanatomethyl)benzene Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
866538-73-0 (1,2-Difluoro-4-(isocyanatomethyl)benzene) Related Products
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